molecular formula C9H10INO2 B14825817 3-Cyclopropoxy-5-iodo-2-methoxypyridine

3-Cyclopropoxy-5-iodo-2-methoxypyridine

Cat. No.: B14825817
M. Wt: 291.09 g/mol
InChI Key: CZEPPRXRYDHFAL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Cyclopropoxy-5-iodo-2-methoxypyridine is a pyridine derivative featuring a methoxy group at position 2, a cyclopropoxy group at position 3, and an iodine substituent at position 3. This compound’s structural complexity arises from the combination of electron-donating (methoxy) and bulky (cyclopropoxy, iodo) groups, which influence its electronic and steric properties.

Properties

Molecular Formula

C9H10INO2

Molecular Weight

291.09 g/mol

IUPAC Name

3-cyclopropyloxy-5-iodo-2-methoxypyridine

InChI

InChI=1S/C9H10INO2/c1-12-9-8(13-7-2-3-7)4-6(10)5-11-9/h4-5,7H,2-3H2,1H3

InChI Key

CZEPPRXRYDHFAL-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C(C=N1)I)OC2CC2

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Cyclopropoxy-5-iodo-2-methoxypyridine typically involves the following steps:

    Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 2-methoxypyridine and cyclopropyl bromide.

    Cyclopropylation: The first step involves the cyclopropylation of 2-methoxypyridine using cyclopropyl bromide in the presence of a base such as potassium carbonate. This reaction forms 3-cyclopropoxy-2-methoxypyridine.

    Iodination: The next step is the iodination of 3-cyclopropoxy-2-methoxypyridine using iodine and a suitable oxidizing agent, such as hydrogen peroxide or sodium hypochlorite, to introduce the iodine atom at the 5-position of the pyridine ring.

Industrial Production Methods

Industrial production of 3-Cyclopropoxy-5-iodo-2-methoxypyridine may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized for higher yields and purity, and the processes are designed to be cost-effective and environmentally friendly.

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropoxy-5-iodo-2-methoxypyridine can undergo various chemical reactions, including:

    Substitution Reactions: The iodine atom at the 5-position can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

    Oxidation Reactions: The methoxy group can be oxidized to form corresponding aldehydes or carboxylic acids.

    Reduction Reactions: The compound can undergo reduction reactions to remove the iodine atom or reduce other functional groups.

Common Reagents and Conditions

    Substitution: Reagents such as sodium azide or potassium thiolate in polar solvents like dimethylformamide (DMF) are commonly used.

    Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide are employed.

    Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are utilized.

Major Products Formed

    Substitution: Formation of 3-cyclopropoxy-2-methoxypyridine derivatives with different substituents at the 5-position.

    Oxidation: Formation of 3-cyclopropoxy-5-iodo-2-pyridinecarboxaldehyde or 3-cyclopropoxy-5-iodo-2-pyridinecarboxylic acid.

    Reduction: Formation of 3-cyclopropoxy-2-methoxypyridine or other reduced derivatives.

Scientific Research Applications

3-Cyclopropoxy-5-iodo-2-methoxypyridine has several scientific research applications, including:

    Chemistry: Used as an intermediate in the synthesis of more complex organic molecules and as a building block in medicinal chemistry.

    Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.

    Medicine: Explored for its potential use in drug development and as a pharmacophore in the design of new therapeutic agents.

    Industry: Utilized in the production of specialty chemicals and as a reagent in various industrial processes.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-5-iodo-2-methoxypyridine depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The presence of the iodine atom and the cyclopropoxy group can influence its binding affinity and specificity. The compound may also participate in redox reactions, affecting cellular pathways and processes.

Comparison with Similar Compounds

Comparison with Structurally Similar Pyridine Derivatives

Substituent Positioning and Functional Group Analysis

The table below compares 3-cyclopropoxy-5-iodo-2-methoxypyridine with structurally analogous pyridine derivatives from the Catalog of Pyridine Compounds (2017):

Compound Name Position 2 Position 3 Position 5 Key Features Reference
3-Cyclopropoxy-5-iodo-2-methoxypyridine Methoxy (-OCH₃) Cyclopropoxy (-OC₃H₅) Iodo (-I) Bulky substituents at 3 and 5; potential for cross-coupling
3-Iodo-2-methoxy-5-methylpyridine Methoxy (-OCH₃) Iodo (-I) Methyl (-CH₃) Smaller substituents; lower steric hindrance
3-Iodo-5-methoxypyridine - Iodo (-I) Methoxy (-OCH₃) Methoxy at 5; simpler substitution pattern
3-(5-Bromo-3-methoxypyridin-2-yl)prop-2-yn-1-ol Propargyl alcohol (-C≡CCH₂OH) Methoxy (-OCH₃) Bromo (-Br) Propargyl group introduces alkyne reactivity

Key Observations:

Substituent Bulk and Reactivity : The cyclopropoxy group in the target compound introduces significant steric hindrance compared to smaller groups like methyl or methoxy in analogues. This bulk may reduce reactivity in nucleophilic substitutions but enhance stability in certain catalytic processes .

Electronic Effects : The methoxy group at position 2 (electron-donating) contrasts with the iodo group at position 5 (electron-withdrawing), creating a polarized electronic environment. This differs from 3-iodo-5-methoxypyridine, where the methoxy at position 5 alters resonance patterns .

Cross-Coupling Potential: The iodine substituent at position 5 in the target compound is favorable for Suzuki or Ullmann couplings, similar to 3-iodo-2-methoxy-5-methylpyridine. However, the cyclopropoxy group may complicate ligand coordination in metal-catalyzed reactions compared to simpler methyl or bromo substituents .

Research Findings and Implications

Steric vs. Electronic Trade-offs : The cyclopropoxy group’s steric bulk may limit reactivity in electrophilic substitutions but improve selectivity in directed ortho-metalation reactions.

Comparative Stability : Iodo substituents at position 5 (as in the target compound) are less prone to hydrolysis compared to bromo analogues (e.g., 3-(5-bromo-3-methoxypyridin-2-yl)prop-2-yn-1-ol), enhancing shelf-life .

Q & A

Basic Research Questions

Q. What are the key synthetic pathways for preparing 3-cyclopropoxy-5-iodo-2-methoxypyridine, and how do reaction conditions influence yield?

  • Methodological Answer : The compound can be synthesized via sequential functionalization of pyridine derivatives. For example:

  • Step 1 : Iodination at the 5-position of 2-methoxypyridine using iodine monochloride (ICl) in acetic acid at 80°C (analogous to iodination methods for 5-bromo-2-methoxypyridine ).
  • Step 2 : Cyclopropoxy group introduction via nucleophilic aromatic substitution (SNAr) at the 3-position using cyclopropanol and a base like NaH or K2CO3 in DMF at 100°C.
  • Yield Optimization : Reaction time, temperature, and stoichiometry of reagents must be carefully controlled. For instance, excess cyclopropanol may lead to side products like ether cleavage.

Q. How can researchers confirm the structural integrity of 3-cyclopropoxy-5-iodo-2-methoxypyridine post-synthesis?

  • Methodological Answer : Use a combination of:

  • NMR Spectroscopy : ¹H NMR to verify cyclopropoxy protons (δ 0.5–1.5 ppm, multiplet) and methoxy group (δ ~3.8 ppm, singlet). ¹³C NMR for iodine’s deshielding effect on C5 (~90–100 ppm) .
  • Mass Spectrometry : High-resolution MS (HRMS) to confirm molecular ion [M+H]+ and isotopic pattern of iodine (1:1 ratio for ¹²⁷I).
  • X-ray Crystallography : For unambiguous confirmation of substituent positions, though crystallization may require inert conditions due to iodine’s sensitivity .

Advanced Research Questions

Q. What strategies mitigate competing side reactions during the synthesis of 3-cyclopropoxy-5-iodo-2-methoxypyridine?

  • Methodological Answer :

  • Iodination Selectivity : Use directing groups (e.g., methoxy at C2) to ensure regioselective iodination at C4. Avoid excess ICl to prevent diiodination.
  • Cyclopropoxy Stability : Protect the iodine substituent during SNAr by using mild bases (e.g., Cs2CO3 instead of NaH) to minimize dehalogenation .
  • Purification Challenges : Employ column chromatography with silica gel modified with silver nitrate (AgNO3) to separate iodinated products from brominated impurities .

Q. How can computational chemistry predict the reactivity of 3-cyclopropoxy-5-iodo-2-methoxypyridine in cross-coupling reactions?

  • Methodological Answer :

  • DFT Calculations : Model the electron density at C5 (iodine site) to predict Suzuki-Miyaura coupling efficiency. Iodoarenes typically show lower activation barriers compared to bromo analogs.
  • Solvent Effects : Simulate polar aprotic solvents (e.g., DMF) to stabilize transition states in palladium-catalyzed reactions.
  • Ligand Screening : Use molecular docking studies to identify optimal ligands (e.g., XPhos) for enhancing coupling yields .

Q. What analytical approaches resolve contradictions in stability data for 3-cyclopropoxy-5-iodo-2-methoxypyridine under varying storage conditions?

  • Methodological Answer :

  • Accelerated Stability Testing : Store samples at 40°C/75% RH for 6 months and monitor degradation via HPLC. Iodine may hydrolyze to HI, requiring pH-stabilized storage (e.g., inert gas or desiccants) .
  • Kinetic Analysis : Fit degradation data to zero- or first-order models to predict shelf life. For example, Arrhenius equation extrapolation from high-temperature studies .

Methodological Design Questions

Q. How to design a SAR study for analogs of 3-cyclopropoxy-5-iodo-2-methoxypyridine targeting kinase inhibition?

  • Methodological Answer :

  • Variable Substituents : Replace cyclopropoxy with larger alkoxy groups (e.g., tert-butoxy) to probe steric effects.
  • Iodine Replacement : Substitute iodine with trifluoromethyl or ethynyl groups to assess electronic contributions.
  • Assay Conditions : Use fluorescence-based kinase assays (e.g., ADP-Glo™) with ATP concentrations near Km to detect subtle potency changes .

Q. What statistical methods are appropriate for analyzing contradictory bioactivity data in analogs of this compound?

  • Methodological Answer :

  • Multivariate Analysis : Principal Component Analysis (PCA) to identify outliers in datasets (e.g., inconsistent IC50 values).
  • Bayesian Modeling : Quantify uncertainty in dose-response curves and prioritize analogs with robust activity.
  • Meta-Analysis : Pool data from multiple labs using random-effects models to resolve variability .

Safety and Handling

Q. What precautions are critical when handling 3-cyclopropoxy-5-iodo-2-methoxypyridine in aqueous environments?

  • Methodological Answer :

  • Moisture Sensitivity : Store under nitrogen or argon to prevent HI formation, which can corrode glassware.
  • Waste Disposal : Neutralize iodine-containing waste with sodium thiosulfate before disposal.
  • PPE : Use nitrile gloves and fume hoods to avoid dermal exposure and inhalation of degraded products .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.